Cas no 132166-79-1 (L-Proline, 5-oxo-, chloromethyl ester (9CI))

• Product Name: L-Proline, 5-oxo-, chloromethyl ester (9CI)
• CAS No: 132166-79-1
• MF: C₆H₈ClNO₃
• MW: 177.585620880127
• CID: 898902
• PubChem ID: 45116127
• Update Time: 2025-10-29

L-Proline, 5-oxo-, chloromethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-, chloromethyl ester (9CI)
• (S)-Chloromethyl 5-oxopyrrolidine-2-carboxylate
• Chloromethyl 5-oxo-L-prolinate
• CHLOROMETHYL (2S)-5-OXOPYRROLIDINE-2-CARBOXYLATE
• (S)-Chloromethyl5-oxopyrrolidine-2-carboxylate
• 132166-79-1
• chloromethyl (S)-5-oxopyrrolidine-2-carboxylate

• Inchi： 1S/C6H8ClNO3/c7-3-11-6(10)4-1-2-5(9)8-4/h4H,1-3H2,(H,8,9)/t4-/m0/s1
• InChI Key： ITOHCVZZXXACBT-BYPYZUCNSA-N
• SMILES： ClCOC([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 177.01934
• Monoisotopic Mass: 177.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 55.4

Additional information on L-Proline, 5-oxo-, chloromethyl ester (9CI)

Recent Advances in the Application of L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) in Chemical Biology and Pharmaceutical Research

The compound L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique proline-derived structure and reactive chloromethyl ester group, serves as a valuable intermediate in the synthesis of bioactive compounds and peptidomimetics. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the most notable advancements involves the use of L-Proline, 5-oxo-, chloromethyl ester (9CI) as a key building block in the synthesis of proline-based inhibitors targeting proteases such as SARS-CoV-2 main protease (M^pro). Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against M^pro, highlighting its potential in antiviral drug development. The chloromethyl ester moiety facilitates efficient covalent modification of the enzyme's active site, thereby enhancing binding affinity and selectivity.

In addition to its antiviral applications, recent studies have investigated the compound's utility in peptide chemistry. For instance, it has been employed in the solid-phase synthesis of cyclic peptides, where the chloromethyl ester group enables efficient macrocyclization. This approach has been successfully applied to the development of cyclic peptide libraries for high-throughput screening against various therapeutic targets, including G-protein-coupled receptors (GPCRs) and ion channels.

Furthermore, L-Proline, 5-oxo-, chloromethyl ester (9CI) has been utilized in the design of prodrugs. Its ability to undergo controlled hydrolysis under physiological conditions makes it an attractive candidate for prodrug strategies aimed at improving drug bioavailability and targeting specificity. Recent work has demonstrated its efficacy in the delivery of anticancer agents, where the prodrug form exhibits enhanced tumor penetration and reduced systemic toxicity.

Despite these promising developments, challenges remain in optimizing the synthetic routes for L-Proline, 5-oxo-, chloromethyl ester (9CI) to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. These advancements are expected to further expand the compound's applications in industrial and academic settings.

In conclusion, L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile tool for drug discovery and peptide engineering. Ongoing research is likely to uncover new applications and refine existing methodologies, solidifying its role as a cornerstone in modern medicinal chemistry.